Cas no 1254514-00-5 (1,6-Dibromoisoquinoline)

1,6-Dibromoisoquinoline structure
1,6-Dibromoisoquinoline structure
Product Name:1,6-Dibromoisoquinoline
CAS No:1254514-00-5
MF:C9H5Br2N
MW:286.950700521469
CID:3160419
PubChem ID:97044036
Update Time:2025-04-21

1,6-Dibromoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1,6-Dibromoisoquinoline
    • D80052
    • EN300-398091
    • DB-161965
    • 1254514-00-5
    • MFCD18426471
    • Inchi: 1S/C9H5Br2N/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
    • InChI Key: UZACKZSZCGYJJJ-UHFFFAOYSA-N
    • SMILES: BrC1C2C=CC(=CC=2C=CN=1)Br

Computed Properties

  • Exact Mass: 286.87682g/mol
  • Monoisotopic Mass: 284.87887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.9Ų

1,6-Dibromoisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D302299-250mg
1,6-Dibromoisoquinoline
1254514-00-5 95%
250mg
¥1286.90 2023-09-03
TRC
D199145-250mg
1,6-Dibromoisoquinoline
1254514-00-5
250mg
$ 975.00 2022-06-05
TRC
D199145-500mg
1,6-Dibromoisoquinoline
1254514-00-5
500mg
$ 1625.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X86745-250mg
1,6-Dibromoisoquinoline
1254514-00-5 95%
250mg
¥1428.0 2023-09-05
Enamine
EN300-398091-0.05g
1,6-dibromoisoquinoline
1254514-00-5
0.05g
$554.0 2023-03-02
Enamine
EN300-398091-0.1g
1,6-dibromoisoquinoline
1254514-00-5
0.1g
$582.0 2023-03-02
Enamine
EN300-398091-0.25g
1,6-dibromoisoquinoline
1254514-00-5
0.25g
$608.0 2023-03-02
Enamine
EN300-398091-0.5g
1,6-dibromoisoquinoline
1254514-00-5
0.5g
$634.0 2023-03-02
Enamine
EN300-398091-1.0g
1,6-dibromoisoquinoline
1254514-00-5
1g
$0.0 2023-06-07
Enamine
EN300-398091-2.5g
1,6-dibromoisoquinoline
1254514-00-5
2.5g
$1386.0 2023-03-02
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